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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3432657 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a long-chain saturated fatty alcohol derived

from natural sources such as coconut or palm kernel oil.[1][2] Its molecular structure, featuring

a 14-carbon chain and a polar hydroxyl group, imparts unique properties that make it valuable

in various industrial applications, including as a lubricant and lubricant additive.[2] As a bio-

based and biodegradable substance, 1-tetradecanol is an attractive alternative to conventional

petroleum-based lubricants, aligning with the growing demand for environmentally sustainable

materials. These application notes provide an overview of its properties, mechanism of action,

and protocols for evaluating its performance as a lubricant.

Physical and Chemical Properties
1-Tetradecanol is a white, waxy solid at room temperature.[1] Its key physical and chemical

properties are summarized below.
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Property Value Reference(s)

Synonyms
Myristyl alcohol, Tetradecyl

alcohol
[3]

CAS Number 112-72-1 [4]

Molecular Formula C₁₄H₃₀O [1]

Molecular Weight 214.39 g/mol [4]

Melting Point 38 °C (100 °F; 311 K) [1]

Boiling Point 289 °C (552 °F) [3]

Density 0.824 g/cm³ [1]

Appearance White waxy solid [1]

Solubility

Insoluble in water; soluble in

diethyl ether; slightly soluble in

ethanol

[1]

Viscosity 6.4 mPa·s at 60°C [5]

Mechanism of Lubrication: Boundary Film
Formation
1-Tetradecanol functions primarily as a boundary lubricant.[6] In the boundary lubrication

regime, the bulk viscosity of the lubricant is insufficient to separate moving surfaces completely,

leading to asperity-to-asperity contact.[7] Additives like 1-tetradecanol are crucial in these

scenarios. The mechanism involves the physicochemical adsorption of the alcohol molecules

onto the metal surfaces.[6]

The polar hydroxyl (-OH) head of the 1-tetradecanol molecule has an affinity for the metal

surface and forms a tightly adsorbed monolayer. The long, nonpolar hydrocarbon tails (C14)

align themselves perpendicular to the surface, creating an organized, low-shear strength film.

This molecular layer physically separates the surfaces, preventing direct metal-to-metal contact

and thereby reducing friction and adhesive wear.[6][7]
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Caption: Mechanism of boundary lubrication by 1-Tetradecanol.
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Industrial Applications and Performance
1-Tetradecanol is primarily used as a lubricity-enhancing additive in lubricant formulations

rather than as a neat base oil. Its most notable application is in oils for the cold rolling of

aluminum and its alloys.[5][8]

Cold Rolling of Metals: In metalworking, particularly for aluminum, lubricant formulations

containing fatty alcohols like 1-tetradecanol reduce friction between the rollers and the

metal sheet.[8] This allows for more efficient reduction in metal thickness per pass, improves

surface finish, and prevents surface defects.[5] It is often blended at concentrations of 5-10%

with a hydrocarbon base oil and fatty esters.[8]

Grease Formulation: Due to its solid nature at room temperature, it can act as a thickener or

consistency modifier in grease formulations.

General Lubricant Additive: As an "oiliness improver," it is suitable for reducing friction and

wear under low to medium load conditions where boundary lubrication prevails.[7]

While specific quantitative tribological data for pure 1-tetradecanol is sparse, studies on fatty

alcohols in lubricant blends consistently show improved performance. The addition of C12-C14

alcohols to base oils has been demonstrated to enhance lubricating properties for stainless

steel rolling.[9]

Experimental Protocols
To evaluate the wear-preventive characteristics of 1-Tetradecanol as a fluid lubricant, the

ASTM D4172: Standard Test Method for Wear Preventive Characteristics of Lubricating Fluid

(Four-Ball Method) is the industry-standard procedure.[10]

Objective: To determine the relative wear-preventive properties of a lubricating fluid under

sliding contact.

Principle: A single steel ball is rotated under a specified load, speed, and temperature against

three identical stationary steel balls held in a cup filled with the lubricant under evaluation. The

size of the wear scars that develop on the three stationary balls is a measure of the lubricant's

anti-wear properties.[11] A smaller wear scar indicates better protection.[12]
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Apparatus:

Four-Ball Wear Test Machine

Steel Balls (AISI E-52100 steel, 12.7 mm diameter, Grade 25)

Microscope with calibrated measurement scale (0.01 mm resolution)

Sample Cup and Locking Ring

Torque Wrench

Oven for heating test samples

Solvent cleaning bath (e.g., Heptane)

Lint-free wipes

Materials:

Test Lubricant: 1-Tetradecanol (heated to a liquid state) or a formulation containing 1-
Tetradecanol.

Reference Lubricant (for calibration/comparison).

Cleaning Solvents (e.g., Heptane).

Procedure:

Cleaning: Thoroughly clean the steel balls, sample cup, and locking ring with a suitable

solvent to remove any preservative oils or contaminants. Dry completely.

Assembly: Place three clean steel balls into the sample cup. Secure them in place with the

locking ring.

Sample Preparation: Heat the 1-Tetradecanol sample to just above its melting point (e.g.,

50°C) to ensure it is a homogenous liquid. Pour 8 to 10 mL of the liquid lubricant into the

sample cup, ensuring the three stationary balls are fully submerged.
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Machine Setup:

Install the sample cup assembly onto the test machine platform.

Secure a fourth clean steel ball into the chuck of the motor-driven spindle.

Lower the spindle so the top ball makes contact with the three stationary balls.

Test Conditions: Set the machine to the standard ASTM D4172 parameters:

Load: 40 kgf (392 N)

Speed: 1200 ± 60 rpm

Temperature: 75 ± 2 °C (Note: a different temperature like 50°C can be used, but must be

reported).[12][13]

Duration: 60 ± 1 min

Execution: Start the machine. The controller will apply the load, begin rotation, and regulate

the temperature.

Shutdown: After 60 minutes, the machine will automatically stop. Turn off the heater and

motor.

Disassembly and Cleaning: Remove the sample cup. Drain the lubricant and remove the

three stationary balls. Clean the balls with solvent to remove any remaining lubricant.

Data Analysis:

Wear Scar Measurement: Using the microscope, measure the diameter of the wear scar on

each of the three stationary balls in two directions (parallel and perpendicular to the direction

of sliding).

Calculation: Calculate the average of the six measurements. This final value is the average

wear scar diameter (WSD) in millimeters.
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Reporting: Report the average WSD along with the specific test conditions (load, speed,

temperature, duration). Compare the result to a reference oil if applicable.
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2. Assemble 3 Balls
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3. Prepare Lubricant
(Heat 1-Tetradecanol)
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on Machine

6. Set Test Conditions
(Load, Speed, Temp)

7. Run Test
(60 min)

8. Disassemble & Clean
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9. Measure Wear Scars
(Microscope)

10. Calculate Average
Wear Scar Diameter

11. Report Results
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Caption: Experimental workflow for the ASTM D4172 Four-Ball Test.

Synthesis Overview
1-Tetradecanol is typically produced commercially via the catalytic hydrogenation of myristic

acid or its esters (e.g., methyl myristate).[1][2] Myristic acid is a saturated fatty acid readily

available from natural feedstocks like palm kernel oil and coconut oil.
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Caption: Simplified synthesis pathway for 1-Tetradecanol.
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1-Tetradecanol is a versatile, bio-based fatty alcohol that serves as an effective boundary

lubricant additive in various industrial applications, especially in metalworking fluids. Its ability

to form a durable, low-shear protective film on metal surfaces makes it valuable for reducing

friction and wear under moderate load conditions. The protocols outlined provide a

standardized method for quantifying its anti-wear performance, enabling researchers and

formulators to effectively evaluate and incorporate 1-Tetradecanol into advanced lubricant

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: 1-Tetradecanol as a
Lubricant in Industrial Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432657#1-tetradecanol-as-a-lubricant-in-industrial-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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